Cas no 946361-83-7 (N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946361-83-7
• MF: C₁₆H₁₈FN₅O₂
• MW: 331.344826221466
• CID: 5768103
• PubChem ID: 16861252
• Update Time: 2025-07-23

N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651163
• N-butan-2-yl-8-(4-fluorophenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• F2482-0267
• 946361-83-7
• N-(sec-butyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

• Inchi： 1S/C16H18FN5O2/c1-3-10(2)18-14(23)13-15(24)22-9-8-21(16(22)20-19-13)12-6-4-11(17)5-7-12/h4-7,10H,3,8-9H2,1-2H3,(H,18,23)
• InChI Key： QLXMJJMGPITIQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=NN=C(C(NC(C)CC)=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 331.14445300g/mol
• Monoisotopic Mass: 331.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.4Ų

Additional information on N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946361-83-7): A Comprehensive Overview

N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946361-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[2,1-c][1,2,4]triazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-fluorophenyl group and a butan-2-yl side chain enhances its potential applications in drug discovery and development.

The molecular structure of N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide features a fused imidazo-triazine core, which is often associated with unique pharmacological properties. Researchers have explored its potential as a kinase inhibitor, a class of compounds widely studied for their role in targeting signaling pathways involved in various diseases. The fluorophenyl moiety is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to improve metabolic stability and binding affinity.

In recent years, the demand for imidazo[2,1-c][1,2,4]triazine derivatives has surged due to their versatility in drug design. A frequently asked question in scientific forums is: "What are the potential therapeutic applications of N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide?" Preliminary studies suggest its relevance in oncology and inflammation research, though further validation is required. The compound's carboxamide group also makes it a candidate for probing enzyme interactions, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS No. 946361-83-7 represents a challenging yet rewarding target for organic synthesis. The incorporation of the butan-2-yl chain and the 4-fluorophenyl ring requires meticulous optimization of reaction conditions. Researchers often search for "efficient synthetic routes to imidazo[2,1-c][1,2,4]triazine-3-carboxamides", reflecting the growing interest in scalable production methods for such compounds. Recent advancements in catalysis and green chemistry have opened new avenues for its synthesis.

The physicochemical properties of N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide are critical for its application spectrum. Its solubility, stability, and bioavailability are frequently discussed in research circles. For instance, questions like "How does the fluorophenyl group influence the compound's lipophilicity?" are common among medicinal chemists. These properties are pivotal in determining its suitability for formulation development, a key consideration in pharmaceutical sciences.

Market trends indicate a rising interest in imidazo-triazine-based compounds, driven by their potential in addressing unmet medical needs. The compound CAS No. 946361-83-7 is often compared to other triazine derivatives in terms of efficacy and safety profiles. Industry reports highlight the importance of such niche chemicals in the broader context of drug discovery pipelines, particularly in the era of personalized medicine and targeted therapies.

In conclusion, N-(butan-2-yl)-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide stands as a promising candidate for further exploration in life sciences. Its structural complexity and functional groups offer multiple angles for research, from mechanistic studies to therapeutic applications. As the scientific community continues to unravel its potential, this compound is poised to remain a subject of interest in both academic and industrial settings.